Cas no 1143461-49-7 (2-Chloro-5-(3-chloro-5-fluorophenyl)-1-pentene)

• Product Name: 2-Chloro-5-(3-chloro-5-fluorophenyl)-1-pentene
• CAS No: 1143461-49-7
• MF: C₁₁H₁₁Cl₂F
• MW: 233.109444856644
• CID: 4681357
• Update Time: 2025-06-08

2-Chloro-5-(3-chloro-5-fluorophenyl)-1-pentene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3-chloro-5-fluorophenyl)-1-pentene

• Inchi： 1S/C11H11Cl2F/c1-8(12)3-2-4-9-5-10(13)7-11(14)6-9/h5-7H,1-4H2
• InChI Key： SZYNQWXNUVFOAP-UHFFFAOYSA-N
• SMILES： ClC(=C)CCCC1C=C(C=C(C=1)Cl)F

Computed Properties

• Exact Mass: 232.022
• Monoisotopic Mass: 232.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-5-(3-chloro-5-fluorophenyl)-1-pentene

Research Brief on 2-Chloro-5-(3-chloro-5-fluorophenyl)-1-pentene (CAS: 1143461-49-7): Recent Advances and Applications

The compound 2-Chloro-5-(3-chloro-5-fluorophenyl)-1-pentene (CAS: 1143461-49-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-Chloro-5-(3-chloro-5-fluorophenyl)-1-pentene as a key intermediate in the synthesis of novel bioactive molecules. Its structural framework, featuring a chloro-fluorophenyl moiety and a pentene chain, makes it a versatile building block for the development of small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines.

In addition to its synthetic applications, the compound has been investigated for its direct biological effects. Preliminary in vitro assays revealed that 2-Chloro-5-(3-chloro-5-fluorophenyl)-1-pentene exhibits moderate inhibitory activity against certain inflammatory mediators, suggesting potential applications in the treatment of chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

The compound's mechanism of action remains an area of active research. Computational modeling studies have proposed that its chloro-fluorophenyl group may interact with hydrophobic pockets in target proteins, while the pentene chain could facilitate membrane permeability. These hypotheses are supported by recent molecular docking simulations, which identified potential binding sites in proteins associated with neurodegenerative disorders.

Despite its promise, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Researchers are exploring structural modifications to enhance its therapeutic index, such as introducing additional functional groups or altering the length of the pentene chain. Collaborative efforts between academic and industrial laboratories are expected to accelerate the development of derivatives with improved pharmacological profiles.

In conclusion, 2-Chloro-5-(3-chloro-5-fluorophenyl)-1-pentene (CAS: 1143461-49-7) represents a promising scaffold for drug discovery, with applications spanning oncology, inflammation, and neurology. Continued research into its synthesis, biological activity, and mechanistic insights will be critical for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and pharmaceutical sciences.